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Compound of Interest

Compound Name: D-3-hydroxybutyryl-CoA

Cat. No.: B15547177

Essential Safety and Handling Guide for D-3-
hydroxybutyryl-CoA

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling D-3-hydroxybutyryl-CoA. As a specific Safety Data Sheet (SDS) for D-3-
hydroxybutyryl-CoA is not readily available, this information is compiled based on safety
guidelines for chemically related compounds such as DL-3-hydroxybutyric acid sodium salt and
3-hydroxybutyric acid, along with standard laboratory safety practices.[1][2]

Chemical Identifier:

Compound Name D-3-hydroxybutyryl-CoA
(3R)-3-hydroxybutanoyl-CoA, B-Hydroxybutyryl-
Synonyms
coenzyme A
Molecular Formula C25H42N7018P3S[3]
Molecular Weight 853.62 g/mol [3]

Hazard Identification and Precautionary Measures

While specific hazard data for D-3-hydroxybutyryl-CoA is limited, related compounds may
cause skin and eye irritation.[2] Therefore, it is crucial to handle this compound with care to
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minimize exposure.

Precautionary Statements:

Statement ID

Description

Wash hands and any exposed skin thoroughly

P264 .
after handling.
280 Wear protective gloves, protective clothing, eye
protection, and face protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P501

Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any non-sterile compounding to determine the

necessary precautions.[4] The minimum required PPE for handling D-3-hydroxybutyryl-CoA

includes a lab coat, protective eyewear, long pants, and closed-toe shoes.

Recommended PPE:
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

necessary for splash hazards.

To protect against potential

splashes and aerosols.

Hand Protection

Disposable nitrile gloves are
the minimum requirement.
Consider double-gloving for

added protection.

To prevent skin contact with

the chemical.

Body Protection

A standard laboratory coat is

required.

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[1] If aerosols may
be generated, a risk
assessment should determine
if respiratory protection is

needed.

To prevent inhalation of any

airborne particles.

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a well-ventilated place, with the container tightly closed.[2]

o For long-term stability, refer to the manufacturer's storage temperature recommendations,

which may include refrigeration.[2]

Handling and Experimental Workflow:

The following diagram outlines the standard procedure for handling D-3-hydroxybutyryl-CoA

in a laboratory setting.
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Preparation

1. Don Appropriate PPE

2. Prepare Workstation
(Clean surface, gather materials)

Handling

3. Weigh Compound
(In a chemical fume hood or designated area)

4. Perform Experiment

Cleanup & Disposal

5. Decontaminate Work Area & Equipment

6. Dispose of Waste
(Follow institutional guidelines)

7. Doff PPE

Click to download full resolution via product page

Standard operational workflow for handling D-3-hydroxybutyryl-CoA.

Spill Management:
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Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Contain: For small spills, absorb with an inert material (e.g., vermiculite, sand).

Clean: Use appropriate PPE to clean the spill area. Place absorbed material into a sealed

container for disposal.

Ventilate: Ensure the area is well-ventilated.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,
should be disposed of in accordance with local, state, and federal regulations. Do not dispose
of down the drain or in general waste.

The following diagram illustrates the decision-making process for the disposal of D-3-
hydroxybutyryl-CoA waste.

Is waste considered hazardous
per institutional guidelines?

( ) ( )

Click to download full resolution via product page

Decision tree for the disposal of D-3-hydroxybutyryl-CoA waste.

First Aid Measures:
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Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[2]

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water for at least 15

minutes.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[2]

Do not induce vomiting. Rinse mouth with water
Ingestion and drink plenty of water. Seek medical

attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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